5-Methylnon-4-enedinitrile

• CAS RN: 56726-76-2
• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 5-methylnon-4-enedinitrile
• InChI: InChI=1S/C10H14N2/c1-10(6-2-4-8-11)7-3-5-9-12/h6H,2-5,7H2,1H3
• InChI Key: HWGNERYJKMWNBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC#N)CCCC#N

Description

5-Methylnon-4-enedinitrile is a useful research compound. Its molecular formula is C10H14N2 and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The dinitrile reaction product mixture obtained by the reaction of isobutylene with acrylonitrile. This dinitrile reaction product mixture generally contains 5-methyl-4-nonenedinitrile, 2,4-dimethyl-4-octenedinitrile, 2,4-dimethyl-3-octenedinitrile, 2,4,6-trimethyl-3-heptenedinitrile, 5-methylenenonanedinitrile, 2-methyl-4-methyleneoctanedinitrile, and 2,6-dimethyl-4-methyleneheptanedinitrile. In this mixture, 5-methyl-4-nonenedinitrile and 5-methylenenonenedinitrile generally form the majority.

Synthesis routes and methods II

Procedure details

Although the diadduct contained 7 dinitriles and the product of the first stage reduction contained 7 diamines (not including N-methylated C10 diamines), samples A, B, and C of the product of the second stage reduction contained only the 3 saturated diamine isomers 5-methyl-1,9-nonanediamine, 2,4-dimethyl-1,8-octanediamine, and 2,4,6-trimethyl-1,7-heptanediamine (again excluding the traces of N-methylated C10 diamines). This results from the conversion of both 5-methylenenonanedinitrile and 5-methyl-4-nonenedinitrile to 5-methyl-1,9-nonanediamine, the conversion of each of 2-methyl-4-methyleneoctanedinitrile, 2,4-dimethyl-4-octenedinitrile, and 2,4-dimethyl-3-octenedinitrile to 2,4-dimethyl-1,8-octanediamine, and the conversion of both of 2,6-dimethyl-4-methyleneheptanedinitrile and 2,4,6-trimethyl-3-heptenedinitrile to 2,4,6-trimethyl-1,7-heptanedinitrile. No unsaturation in any of MND samples A, B, and C was detected by gas-liquid chromatographic analysis.

Synthesis routes and methods III

Procedure details

Referring now to the drawing, an embodiment involving a continuous process for the reaction of acrylonitrile, isobutylene and a monoadduct of acrylonitrile and isobutylene to produce 5-methylenenonanedinitrile and 5-methyl-4-nonenedinitrile will be described. Acrylonitrile and isobutylene are introduced into single stage reactor 11 by way of conduit means 12 and 13, respectively. The monoadduct of acrylonitrile and isobutylene, i.e., predominately 5-methyl-5-hexenenitrile with a small amount of 2,4-dimethyl-4-pentenenitrile, is introduced into reactor 11 by way of conduit means 14, while water is introduced into reactor 11 by way of conduit means 15. A convenient method of carrying out the production of the diadduct in reactor 11 comprises heating the mixture of acrylonitrile, isobutylene, and the mixture of 5-methyl-5-hexenenitrile and 2,4-dimethyl-4-pentenenitrile in a reaction pressure vessel at a temperature within the range of about 240° to about 350° C. and at pressures in the range of about 3.45 to about 27.58 MPa (about 500 to about 4000 psig), the mol ratio of the acrylonitrile to the isobutylene being in the range of about 5:1 to about 0.2:1, and the concentration of the monoadduct reactant in the reaction mixture being in the range of about 20 to about 80 weight percent.